Cas no 2172189-51-2 (4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide)

• Product Name: 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide
• CAS No: 2172189-51-2
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 6547303
• PubChem ID: 165848541
• Update Time: 2025-06-12

4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide
• EN300-1586225
• 2172189-51-2

• Inchi： 1S/C15H18N2O2S/c1-3-17-20(18,19)14-8-9-15(11(2)10-14)12-4-6-13(16)7-5-12/h4-10,17H,3,16H2,1-2H3
• InChI Key： UHXUWBAROXUNNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=CC=2)N)=C(C)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 290.10889899g/mol
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide

Professional Introduction to 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2)

4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex aromatic structure, exhibits potential applications in the development of novel therapeutic agents. Its unique chemical properties, including the presence of both amine and sulfonamide functional groups, make it a promising candidate for further investigation in drug discovery and molecular research.

The molecular structure of 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2) consists of a benzene ring substituted with an amino group at the para position, an ethyl group at the nitrogen of the sulfonamide moiety, and a methyl group at the meta position relative to the sulfonamide group. This arrangement contributes to its distinct reactivity and interaction capabilities with biological targets. The sulfonamide group, in particular, is well-known for its role in medicinal chemistry due to its ability to form hydrogen bonds and its general stability under various physiological conditions.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both amine and sulfonamide functionalities in 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2) suggests that it may exhibit multiple modes of action, making it a versatile tool for drug development.

One of the most compelling aspects of this compound is its potential as a scaffold for designing new drugs. The aromatic system provides a stable backbone for further chemical modifications, while the functional groups offer opportunities for selective interactions with biological targets. For instance, the amine group can participate in hydrogen bonding with nucleophilic residues in proteins, whereas the sulfonamide group can engage in electrostatic interactions or coordinate with metal ions.

The synthesis of 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2) involves a series of well-established organic reactions, including nucleophilic aromatic substitution, alkylation, and sulfonation. These synthetic pathways are optimized to ensure high yields and purity, which are crucial for pharmaceutical applications. The compound's stability under various storage conditions further enhances its suitability for industrial-scale production.

In terms of biological activity, preliminary studies have suggested that 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2) may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has shown promise in preclinical models as a potential inhibitor of matrix metalloproteinases (MMPs), which are known to play a role in cancer progression and inflammation. Additionally, its ability to modulate neurotransmitter receptors has also been explored, suggesting potential applications in treating neurological disorders.

The compound's solubility profile is another important consideration for its pharmacological application. Being highly soluble in both water and organic solvents allows it to be formulated into various dosage forms, such as oral tablets or injectable solutions. This flexibility in formulation design enhances its therapeutic potential by enabling targeted delivery to specific tissues or organs.

The safety profile of 4-(4-aminophenyl)-N-ethyl-3-methylbenzene-1-sulfonamide (CAS No. 2172189-51-2) is currently under investigation through comprehensive toxicological studies. These studies aim to evaluate its acute and chronic toxicity, as well as any potential long-term adverse effects. Preliminary data suggest that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations.

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